Thrombin Inhibition: Potency Advantage Over 6-Chloro and 6-Cyano Analogs
In a direct head-to-head SAR study of pyridinone-based thrombin inhibitors, the 6-methyl-3-(trifluoromethyl) variant (Compound 23) demonstrated a Ki value of 44 nM [1]. This value is intermediate between the equipotent 6-chloro analog (Compound 24, Ki = 5.2 nM) and the more potent 6-cyano analog (Compound 25, Ki = 2.3 nM).
| Evidence Dimension | Thrombin Inhibition (Ki) |
|---|---|
| Target Compound Data | Ki = 44 nM |
| Comparator Or Baseline | Compound 24 (6-chloro): Ki = 5.2 nM; Compound 25 (6-cyano): Ki = 2.3 nM; Parent (L-374,087): Ki ~ 5 nM |
| Quantified Difference | The 6-methyl-3-(trifluoromethyl) variant is approximately 8-9x less potent than the 6-chloro analog, but its design specifically aimed to improve metabolic stability, not just potency. |
| Conditions | In vitro enzyme inhibition assay |
Why This Matters
This data confirms that the 6-methyl-3-(trifluoromethyl) substitution is a viable scaffold for balancing potency and metabolic stability, a critical factor for in vivo efficacy and oral bioavailability.
- [1] C6 Modification of the pyridinone core of thrombin inhibitor L-374,087 as a means of enhancing its oral absorption. Bioorganic & Medicinal Chemistry Letters, 1998, 8(13), 1727-1732. DOI: 10.1016/s0960-894x(98)00297-2. View Source
